Cas no 2503202-02-4 (2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride)

2-(1-Methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride is a chemically stable, high-purity compound primarily used in pharmaceutical and agrochemical research. Its cyclopropylmethanamine core, coupled with the pyrazole moiety, offers unique reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. The dihydrochloride salt form enhances solubility and handling properties, facilitating its use in aqueous and organic reaction systems. This compound is particularly relevant in the development of enzyme inhibitors and receptor modulators due to its structural versatility. Rigorous quality control ensures batch-to-batch consistency, meeting the demands of advanced synthetic applications. Its well-defined physicochemical characteristics support reliable performance in both academic and industrial settings.
2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride structure
2503202-02-4 structure
Product Name:2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride
CAS No:2503202-02-4
MF:C8H15Cl2N3
MW:224.130799531937
CID:5820981
PubChem ID:165877376
Update Time:2025-06-09

2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2503202-02-4
    • rac-[(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride, trans
    • [2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
    • EN300-1710066
    • 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride
    • Inchi: 1S/C8H13N3.2ClH/c1-11-8(2-3-10-11)7-4-6(7)5-9;;/h2-3,6-7H,4-5,9H2,1H3;2*1H
    • InChI Key: VWQQEIQSJGTEEU-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C)C(=CC=N1)C1CC1CN

Computed Properties

  • Exact Mass: 223.0643029g/mol
  • Monoisotopic Mass: 223.0643029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1710066-1g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
1g
$928.0 2023-09-20
Enamine
EN300-1710066-5g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
5g
$2692.0 2023-09-20
Enamine
EN300-1710066-10g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
10g
$3992.0 2023-09-20
Enamine
EN300-1710066-0.05g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
0.05g
$780.0 2023-09-20
Enamine
EN300-1710066-0.1g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
0.1g
$817.0 2023-09-20
Enamine
EN300-1710066-0.25g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
0.25g
$855.0 2023-09-20
Enamine
EN300-1710066-0.5g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
0.5g
$891.0 2023-09-20
Enamine
EN300-1710066-1.0g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
1g
$928.0 2023-05-26
Enamine
EN300-1710066-2.5g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
2.5g
$1819.0 2023-09-20
Enamine
EN300-1710066-5.0g
[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
2503202-02-4
5g
$2692.0 2023-05-26

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride

Professional Introduction to 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride (CAS No. 2503202-02-4)

2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2503202-02-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrazole core linked to a cyclopropyl moiety, has garnered attention due to its structural novelty and potential biological activity. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery programs.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a 1-methyl-1H-pyrazol-5-yl group into the cyclopropylmethanamine framework introduces unique steric and electronic properties that may modulate binding interactions with biological targets. This structural motif has been explored in recent years as a potential pharmacophore for developing novel therapeutic agents.

Recent studies have highlighted the importance of cyclopropyl derivatives in medicinal chemistry due to their ability to enhance binding affinity and selectivity. The cyclopropyl group in 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride may contribute to favorable interactions with protein targets, potentially leading to improved pharmacokinetic profiles. Additionally, the presence of a secondary amine functionality provides opportunities for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

In the context of drug discovery, the synthesis and characterization of 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride have been influenced by advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have enabled the efficient construction of complex heterocyclic structures. These innovations have not only streamlined the preparation of this compound but also facilitated the exploration of related analogs with enhanced biological activity.

The potential therapeutic applications of 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride are currently under investigation. Preliminary computational studies suggest that this molecule may interact with enzymes and receptors involved in metabolic pathways relevant to inflammation and cancer. The pyrazole moiety, in particular, has been shown to disrupt key signaling cascades by competing with endogenous ligands or modulating enzyme activity. Such interactions could lead to the development of novel therapeutics with mechanisms distinct from existing treatments.

Experimental validation of these hypotheses is essential for advancing the compound into clinical development. In vitro assays are being conducted to assess its binding affinity and selectivity against target proteins, while cell-based models are being utilized to evaluate its biological effects. These studies will provide critical insights into the compound's mechanism of action and potential therapeutic utility. Furthermore, pharmacokinetic studies are being planned to determine its absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for assessing its suitability for further development.

The integration of computational chemistry and experimental biology has accelerated the process of identifying promising drug candidates like 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride. Machine learning algorithms are being employed to predict biological activity based on molecular structure, while high-throughput screening technologies enable rapid testing of large compound libraries. These approaches have significantly reduced the time required to identify lead compounds, making it possible to bring novel therapeutics to market more efficiently.

The future prospects for 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride are promising, given its unique structural features and potential biological activity. Ongoing research aims to optimize its chemical properties through structural modifications and derivatization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further exploration of this compound and related analogs, ultimately contributing to the development of new treatments for various diseases.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine dihydrochloride represents a significant advancement in pharmaceutical chemistry. Its combination of a pyrazole core with a cyclopropyl moiety offers unique opportunities for developing novel therapeutics. With continued research and development, this compound holds promise as a lead molecule for future drug discovery efforts.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk